Cas no 2248413-18-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-hydroxyquinoline-8-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-hydroxyquinoline-8-carboxylate
• CAS No: 2248413-18-3
• MF: C₁₈H₁₀N₂O₅
• MW: 334.28240442276
• CID: 5849666
• PubChem ID: 165727166
• Update Time: 2025-10-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-hydroxyquinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248413-18-3
• EN300-6518275
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-hydroxyquinoline-8-carboxylate

• Inchi： 1S/C18H10N2O5/c21-14-9-8-10-4-3-7-13(15(10)19-14)18(24)25-20-16(22)11-5-1-2-6-12(11)17(20)23/h1-9H,(H,19,21)
• InChI Key： SGZTZKMYGJRYTF-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C2C=CC(NC=12)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 334.05897142g/mol
• Monoisotopic Mass: 334.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-hydroxyquinoline-8-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-hydroxyquinoline-8-carboxylate (CAS No. 2248413-18-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-hydroxyquinoline-8-carboxylate (CAS No. 2248413-18-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research findings.

Chemical Structure and Synthesis

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-hydroxyquinoline-8-carboxylate is defined by its core isoindole and quinoline moieties. The isoindole ring system is characterized by the presence of two ketone groups (1,3-dioxo) and a dihydro configuration, while the quinoline ring is substituted with a hydroxyl group at the 2-position and a carboxylate group at the 8-position. These structural features contribute to the compound's stability and reactivity.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-hydroxyquinoline-8-carboxylate typically involves multi-step processes. One common approach is to start with the formation of the isoindole core through a condensation reaction between phthalic anhydride and an appropriate amine. Subsequently, the quinoline moiety can be introduced via a coupling reaction with a suitable quinoline derivative. The final step involves functionalization of the quinoline ring to introduce the hydroxyl and carboxylate groups.

Biological Properties

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-hydroxyquinoline-8-carboxylate has been extensively studied for its potential biological activities. Recent research has shown that this compound exhibits significant anti-inflammatory and antioxidant properties. In vitro studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-hydroxyquinoline-8-carboxylate has been found to possess potent antioxidant activity. It effectively scavenges free radicals and reduces oxidative stress in cellular models. These properties suggest that the compound may have therapeutic potential in conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

Clinical Applications

The potential clinical applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-hydroxyquinoline-8-carboxylate are diverse and promising. Ongoing preclinical studies are exploring its efficacy in various disease models. For instance, animal studies have shown that the compound can reduce inflammation in models of arthritis and colitis. These findings support its potential as a therapeutic agent for inflammatory conditions.

Beyond inflammation, there is growing interest in evaluating the compound's neuroprotective effects. Preliminary studies have indicated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-hydroxyquinoline-8-carboxylate can protect neurons from oxidative stress-induced damage in vitro. This suggests that it may be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Current Research Trends

The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the mechanisms underlying the biological activities of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 2-hydroxyquinoline -8-carboxylate. One area of focus is understanding how the compound interacts with specific cellular targets to exert its therapeutic effects. For example, studies have identified key enzymes involved in inflammatory pathways that are modulated by this compound.

Another emerging trend is the development of drug delivery systems to enhance the bioavailability and efficacy of 1 ,3 -diox o - 2 , 3 -d ihydro - 1 H -i soi nd ol - 2 - yl 2 -h ydro xyq uin oline - 8 -c ar boxyla te strong>. Nanoparticle-based delivery systems have shown promise in improving drug stability and targeting specific tissues or cells. These advancements could pave the way for more effective therapeutic applications in clinical settings. p > < p >< strong >Conclusion< / strong > p > < p >In summary ,< strong > 1 , 3 - d iox o - 2 , 3 - d ihydro - 1 H - i soi nd ol - 2 - yl 2 -h ydro xyq uin oline - 8 -c ar boxyla te strong >( CAS No . 2 48413 - 18 - 3 ) is a promising compound with unique structural features and diverse biological activities . Its anti-inflammatory , antioxidant , and neuroprotective properties make it a valuable candidate for further research and potential clinical applications . Ongoing studies are expected to uncover more about its mechanisms of action and optimize its therapeutic potential . As research progresses , this compound may play a significant role in advancing treatments for various diseases . p > article > response >